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Compound of Interest

Compound Name: GSK2973980A

Cat. No.: B12433303 Get Quote

Technical Support Center: GSK2973980A
This technical support center provides researchers, scientists, and drug development

professionals with guidance on optimizing the use of GSK2973980A, a potent and selective

inhibitor of Diacylglycerol O-acyltransferase 1 (DGAT1).

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of GSK2973980A?

A1: GSK2973980A is a potent and selective inhibitor of the enzyme Diacylglycerol O-

acyltransferase 1 (DGAT1).[1][2] DGAT1 is a key enzyme in the synthesis of triglycerides.[3] By

inhibiting DGAT1, GSK2973980A blocks the final step in triglyceride synthesis.[3]

Q2: What are the recommended starting concentrations for GSK2973980A in in vitro assays?

A2: The optimal concentration of GSK2973980A will vary depending on the specific assay

system. However, based on reported IC50 values, a good starting point for enzymatic assays is

in the low nanomolar range, while for cell-based assays, a concentration range from low to mid-

nanomolar is recommended.

Q3: How selective is GSK2973980A for DGAT1?

A3: GSK2973980A exhibits high selectivity for DGAT1. It has been shown to be over 2,900-fold

more selective for DGAT1 compared to human DGAT2, Acyl-CoA:cholesterol acyltransferase 1
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(ACAT1), and ACAT2, with IC50 values for these other enzymes being greater than 10 µM.[2]

Q4: What are the known in vivo effects of GSK2973980A?

A4: In rodent models of diet-induced obesity, GSK2973980A has been shown to reduce

postprandial plasma triglyceride levels, decrease body weight, and reduce food intake.

Quantitative Data Summary
For easy comparison, the following table summarizes the key quantitative data for

GSK2973980A.

Parameter Value Assay System Reference

IC50 (DGAT1) 3 nM
Human DGAT1

enzyme assay
[2]

IC50 (Cell-based) 75 nM

C2C12 mouse

myoblast cells

(Triglyceride

synthesis)

[4][5]

IC50 (Cell-based) 77 nM
C2C12 cell-based

assay
[2]

Selectivity (DGAT2,

ACAT1, ACAT2)

>2,900-fold (IC50 >10

µM)

Human enzyme

assays
[2]

Cardiac Ion Channel

Profile (hERG,

Nav1.5, Cav1.2)

IC50 >10 µM Ion channel assays [2]

Experimental Protocols
Cell-Based Triglyceride Synthesis Assay (C2C12 cells)
This protocol is a general guideline for determining the effect of GSK2973980A on triglyceride

synthesis in a cellular context.

Materials:
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C2C12 mouse myoblast cells

GSK2973980A

Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Oleic acid complexed to BSA

Assay reagents for triglyceride quantification (e.g., commercial colorimetric or fluorometric

kits)

96-well plates

Procedure:

Cell Seeding: Seed C2C12 cells in a 96-well plate at a density that allows for optimal growth

during the experiment. Incubate at 37°C and 5% CO2.

Compound Treatment: Prepare serial dilutions of GSK2973980A in cell culture medium.

Once cells have reached the desired confluency, replace the old medium with the medium

containing different concentrations of GSK2973980A or vehicle control. Pre-incubate for a

specified time (e.g., 1 hour).

Induction of Triglyceride Synthesis: Add oleic acid complexed to BSA to the wells to stimulate

triglyceride synthesis.

Incubation: Incubate the plates for a sufficient period to allow for triglyceride accumulation

(e.g., 18-24 hours).

Cell Lysis and Triglyceride Quantification: Lyse the cells and measure the intracellular

triglyceride levels using a commercial quantification kit according to the manufacturer's

instructions.

Data Analysis: Determine the IC50 value by plotting the percentage of inhibition of

triglyceride synthesis against the logarithm of GSK2973980A concentration and fitting the

data to a four-parameter logistic equation.
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Troubleshooting Guide
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Issue Possible Cause Recommendation

High variability in IC50 values

between experiments

Inconsistent cell density,

passage number, or health.

Maintain consistent cell culture

practices. Use cells within a

defined passage number

range and ensure they are

healthy and actively dividing.

Pipetting errors during

compound dilution or addition.

Use calibrated pipettes and

ensure proper mixing of

solutions. Consider using

automated liquid handlers for

improved precision.

Variability in the oleic acid-BSA

complex preparation.

Prepare a large batch of the

complex and aliquot for single

use to ensure consistency

across experiments.

Low or no inhibition observed
Incorrect concentration of

GSK2973980A.

Verify the stock solution

concentration and the dilution

series. Prepare fresh dilutions

for each experiment.

Inactive compound.

Ensure proper storage of the

compound as recommended

by the supplier. Protect from

light and moisture.

Insufficient stimulation of

triglyceride synthesis.

Optimize the concentration of

oleic acid and the incubation

time to achieve a robust signal

window.
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Cell toxicity observed at higher

concentrations

Off-target effects of the

compound or solvent.

Perform a cell viability assay

(e.g., MTT or CellTiter-Glo) in

parallel to the main experiment

to assess the cytotoxic

potential of GSK2973980A and

the vehicle at the tested

concentrations.

Contamination of cell culture.
Regularly check for and test for

microbial contamination.
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Caption: Inhibition of triglyceride synthesis by GSK2973980A.

Experimental Workflow for Determining GSK2973980A
IC50
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Caption: Workflow for cell-based IC50 determination.
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Caption: Troubleshooting guide for low inhibition results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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